Cas no 2320514-23-4 (2-cyclopropyl-4-methyl-6-(1-methyl-1H-imidazol-2-yl)sulfanylpyrimidine)

• Product Name: 2-cyclopropyl-4-methyl-6-(1-methyl-1H-imidazol-2-yl)sulfanylpyrimidine
• CAS No: 2320514-23-4
• MF: C₁₂H₁₄N₄S
• MW: 246.331360340118
• CID: 5328235
• Update Time: 2025-10-21

2-cyclopropyl-4-methyl-6-(1-methyl-1H-imidazol-2-yl)sulfanylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methyl-6-((1-methyl-1H-imidazol-2-yl)thio)pyrimidine
• 2-cyclopropyl-4-methyl-6-(1-methylimidazol-2-yl)sulfanylpyrimidine
• 2-cyclopropyl-4-methyl-6-(1-methyl-1H-imidazol-2-yl)sulfanylpyrimidine

• Inchi： 1S/C12H14N4S/c1-8-7-10(15-11(14-8)9-3-4-9)17-12-13-5-6-16(12)2/h5-7,9H,3-4H2,1-2H3
• InChI Key： SJXNJQKYWHEUPL-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)C1C=C(C)N=C(C2CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 68.9

Additional information on 2-cyclopropyl-4-methyl-6-(1-methyl-1H-imidazol-2-yl)sulfanylpyrimidine

2-Cyclopropyl-4-Methyl-6-(1-Methyl-1H-Imidazol-2-Yl)Sulfanylpyrimidine: A Comprehensive Overview

The compound 2-Cyclopropyl-4-Methyl-6-(1-Methyl-1H-Imidazol-2-Yl)Sulfanylpyrimidine (CAS No. 2320514-23-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in drug discovery and materials science. The structure of this molecule is characterized by a pyrimidine ring system substituted with a cyclopropyl group, a methyl group, and an imidazole moiety containing a sulfur atom. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The sulfanylpyrimidine core of this compound has been shown to exhibit potent biological activities, making it a valuable target for further research. The presence of the cyclopropyl group introduces steric hindrance, which can enhance the molecule's stability and bioavailability. Additionally, the imidazole moiety is known for its ability to form hydrogen bonds, which can significantly influence the compound's interactions with biological targets.

One of the most intriguing aspects of 2-Cyclopropyl-4-Methyl-6-(1-Methyl-1H-Imidazol-2-Yl)Sulfanylpyrimidine is its potential as a lead compound in drug design. Researchers have explored its ability to inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain oncogenic kinases, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate inflammatory responses has been investigated in preclinical models, indicating its role in treating chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrimidine ring system, followed by substitution reactions to introduce the cyclopropyl and imidazole groups. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product. This highlights the importance of optimizing synthetic routes to meet the demands of large-scale production for pharmaceutical applications.

In terms of applications, 2-Cyclopropyl-4-Methyl-6-(1-Methyl-1H-Imidazol-2-Yl)Sulfanylpyrimidine has shown promise in several areas beyond medicine. For example, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have also explored its potential as a catalyst in organic transformations, particularly in asymmetric synthesis and cross-coupling reactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for ensuring sustainable practices. Studies have shown that under certain conditions, such as UV light exposure or microbial action, this compound undergoes hydrolysis to form less complex molecules. However, further research is needed to fully assess its environmental fate and toxicity profile.

In conclusion, 2-Cyclopropyl-4-Methyl-6-(1-Methyl-1H-Imidazol-2-Yl)Sulfanylpyrimidine (CAS No. 2320514-23-4) represents a fascinating example of how advanced synthetic chemistry can lead to molecules with multifaceted applications. Its unique structure and biological activities make it a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future advancements in chemistry and pharmacology.